Cas no 21235-67-6 (1-2-(Trifluoromethyl)phenyl-2-propanone)

• Product Name: 1-2-(Trifluoromethyl)phenyl-2-propanone
• CAS No: 21235-67-6
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• MDL: MFCD11847573
• CID: 1011462
• PubChem ID: 13549861
• Update Time: 2025-04-24

1-2-(Trifluoromethyl)phenyl-2-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-(trifluoromethyl)phenyl)propan-2-one
• 1-[2-(trifluoromethyl)phenyl]propan-2-one
• AKOS012500947
• 2-Propanone, 1-[2-(trifluoromethyl)phenyl]-
• SCHEMBL265536
• BS-50355
• WAA23567
• MFCD11847573
• HEGSHYHOLHYKHD-UHFFFAOYSA-N
• 2-Propanone, 1-(alpha,alpha,alpha-trifluoro-o-tolyl)-
• Z1098219435
• DTXSID60543544
• 1-[2-(Trifluoromethyl)phenyl]-2-propanone
• N12943
• EN300-194369
• 21235-67-6
• 7HVJ2F56C6
• 1-[2-(Trifluoromethyl)phenyl]-2-propanone; 1-(alpha,alpha,alpha-Trifluoro-o-tolyl)-2-propanone;
• 1-2-(Trifluoromethyl)phenyl-2-propanone

• MDL： MFCD11847573
• Inchi： 1S/C10H9F3O/c1-7(14)6-8-4-2-3-5-9(8)10(11,12)13/h2-5H,6H2,1H3
• InChI Key： HEGSHYHOLHYKHD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CC(C)=O)(F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 204.1±35.0 °C at 760 mmHg
• Flash Point: 238.9±24.6 °C

1-2-(Trifluoromethyl)phenyl-2-propanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-2-(Trifluoromethyl)phenyl-2-propanone

1-(2-(Trifluoromethyl)Phenyl)Propan-2-One: A Comprehensive Overview

1-(2-(Trifluoromethyl)Phenyl)Propan-2-One (CAS No. 21235-67-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as TFMPP (Trifluoromethylphenyl Propanone), has garnered attention due to its unique chemical properties and the potential for innovative applications. Recent advancements in synthetic methodologies and its utilization in drug discovery have further highlighted its importance in contemporary research.

The molecular structure of 1-(2-(Trifluoromethyl)Phenyl)Propan-2-One consists of a propanone backbone (a three-carbon chain with a ketone group) attached to a phenyl ring substituted with a trifluoromethyl group at the para position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it highly reactive in certain chemical transformations. The trifluoromethyl group, known for its electron-withdrawing nature, enhances the electrophilic character of the ketone group, facilitating nucleophilic attacks in various reactions.

Recent studies have explored the synthesis of TFMPP through efficient routes, leveraging modern catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the aryl-propanone framework with high precision. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemical processes.

In terms of applications, TFMPP has been extensively used as an intermediate in the synthesis of bioactive compounds. Its role as a building block in drug discovery has been pivotal, particularly in the development of kinase inhibitors and other therapeutic agents. A notable example is its use in constructing scaffolds for HSP90 inhibitors, which are being investigated for their potential in treating various cancers.

Moreover, TFMPP has found utility in materials science, particularly in the synthesis of advanced polymers and optoelectronic materials. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored properties, such as improved thermal stability and mechanical strength.

Recent research has also focused on the biological evaluation of TFMPP derivatives. Studies conducted on cellular models have revealed promising anti-inflammatory and antioxidant activities, suggesting potential applications in nutraceuticals and cosmeceuticals. These findings underscore the compound's versatility and its potential to address diverse therapeutic needs.

In conclusion, 1-(2-(Trifluoromethyl)Phenyl)Propan-2-One (CAS No. 21235-67-6) stands as a testament to the ongoing innovation in organic chemistry. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in both academic and industrial settings. As research continues to uncover new dimensions of its utility, TFMPP is poised to make significant contributions to the development of novel drugs, materials, and technologies.